Cas no 512-35-6 (Benzenesulfonic Anhydride)

Benzenesulfonic Anhydride Properties

Names and Identifiers

• BENZENESULFONIC ANHYDRIDE
• benzenesulfonyl benzenesulfonate
• Benzenesulfonic acid, anhydride
• 39429EW0CD
• BENZENESULFONICANHYDRIDE
• Benzenesulfonyl anhydride
• Benzenesulfonic anhydride [MI]
• Benzenesulfonic acid 1,1'-anhydride
• Benzolsulfosaureanhydrid
• Bis(benzenesulfonic)anhydride
• MLWPJXZKQOPTKZ-UHFFFAOYSA-N
• C12H10O5S2
• VZ31276
• FT-0
• AKOS015840638
• DTXCID90413600
• DB-022560
• DTXSID60462781
• T70984
• 512-35-6
• MFCD00054601
• CS-0206814
• UNII-39429EW0CD
• B1931
• BS-23475
• SCHEMBL576427
• Q27256845
• +Expand

• MDL： MFCD00054601
• InChIKey： MLWPJXZKQOPTKZ-UHFFFAOYSA-N
• Inchi： 1S/C12H10O5S2/c13-18(14,11-7-3-1-4-8-11)17-19(15,16)12-9-5-2-6-10-12/h1-10H
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)(=O)OS(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)=O

Computed Properties

• Exact Mass: 297.99700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 297.99696576g/mol
• Heavy Atom Count: 19
• Complexity: 425
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 94.3

Experimental Properties

• LogP: 3.94240
• PSA: 94.27000
• Merck: 1071
• Refractive Index: 1.599
• Boiling Point: 463.7°C at 760 mmHg
• Melting Point: 60-85° (softens about 55°); mp 88-91° (softens about 75°)
• Flash Point: 234.3°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.439

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt